Cas no 2248365-56-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{2-[4-(propan-2-yl)phenyl]-1,3-thiazol-4-yl}acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{2-[4-(propan-2-yl)phenyl]-1,3-thiazol-4-yl}acetate
• CAS No: 2248365-56-0
• MF: C₂₂H₁₈N₂O₄S
• MW: 406.454324245453
• CID: 5820913
• PubChem ID: 165730179
• Update Time: 2025-06-09

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{2-[4-(propan-2-yl)phenyl]-1,3-thiazol-4-yl}acetate Chemical and Physical Properties

Names and Identifiers

• 2248365-56-0
• EN300-6523411
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{2-[4-(propan-2-yl)phenyl]-1,3-thiazol-4-yl}acetate

• Inchi： 1S/C22H18N2O4S/c1-13(2)14-7-9-15(10-8-14)20-23-16(12-29-20)11-19(25)28-24-21(26)17-5-3-4-6-18(17)22(24)27/h3-10,12-13H,11H2,1-2H3
• InChI Key： CWVJYPQHQVQJHQ-UHFFFAOYSA-N
• SMILES： S1C=C(CC(=O)ON2C(C3C=CC=CC=3C2=O)=O)N=C1C1C=CC(=CC=1)C(C)C

Computed Properties

• Exact Mass: 406.09872823g/mol
• Monoisotopic Mass: 406.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{2-[4-(propan-2-yl)phenyl]-1,3-thiazol-4-yl}acetate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{2-[4-(propan-2-yl)phenyl]-1,3-thiazol-4-yl}acetate (CAS No. 2248365-56-0)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{2-[4-(propan-2-yl)phenyl]-1,3-thiazol-4-yl}acetate (CAS No. 2248365-56-0) is a highly specialized chemical entity with a unique molecular structure. This derivative combines an isoindole-1,3-dione core with a thiazole moiety, linked via an acetate bridge. Such structural complexity makes it a subject of interest in pharmaceutical research, material science, and organic synthesis. The presence of both hydrogen bond acceptors and aromatic systems in its architecture suggests potential applications in drug design, particularly for targeting protein-protein interactions.

In recent years, the demand for heterocyclic compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl derivatives has surged due to their versatility in medicinal chemistry. Researchers are actively exploring their roles as kinase inhibitors, anti-inflammatory agents, and even fluorescent probes. The thiazole ring, a key component of this molecule, is known for its bioisosteric properties, often mimicking peptide bonds in drug candidates. This aligns with current trends in fragment-based drug discovery, where smaller molecular fragments are optimized for binding affinity.

The propan-2-ylphenyl substituent in this compound introduces lipophilicity, a critical factor for blood-brain barrier permeability—a hot topic in neurodegenerative disease research. With growing interest in small-molecule therapeutics for Alzheimer's and Parkinson's diseases, structural features like those in CAS No. 2248365-56-0 are being scrutinized for their potential to modulate amyloid aggregation or neuroinflammation pathways. Computational studies using AI-driven molecular docking tools have further accelerated such investigations, making this compound a candidate for virtual screening libraries.

From a synthetic chemistry perspective, the ester linkage in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{2-[4-(propan-2-yl)phenyl]-1,3-thiazol-4-yl}acetate offers opportunities for prodrug development—a strategy increasingly adopted to improve drug bioavailability. This resonates with industry efforts to address challenges in oral drug delivery, a frequently searched topic among formulation scientists. Additionally, the compound's photophysical properties (due to conjugated systems) could be exploited in organic electronics, such as OLED materials or sensors, aligning with the global push for sustainable technologies.

Quality control of CAS No. 2248365-56-0 involves advanced analytical techniques like HPLC-MS and NMR spectroscopy, reflecting the pharmaceutical industry's emphasis on impurity profiling. Regulatory guidelines from the ICH (Q3A/B) underscore the importance of characterizing such complex molecules, especially when used as pharmaceutical intermediates. Recent publications have also highlighted its potential as a covalent inhibitor scaffold, leveraging the reactivity of the isoindole-1,3-dione group—a concept gaining traction in targeted cancer therapies.

Environmental considerations are equally pertinent. The biodegradability and eco-toxicity profile of thiazole-containing compounds are under scrutiny, given the rise of green chemistry initiatives. Researchers are investigating whether derivatives like this could meet REACH compliance standards, a common query among industrial chemists. Meanwhile, its stability under various pH conditions—relevant to formulation development—makes it a case study for preformulation research webinars and whitepapers.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{2-[4-(propan-2-yl)phenyl]-1,3-thiazol-4-yl}acetate represents a multifaceted compound bridging diverse scientific domains. Its structural motifs align with cutting-edge research in precision medicine, smart materials, and green synthesis, making it a compelling subject for both academic and industrial R&D teams worldwide.